Cas no 1804889-28-8 (2,6-Bis(trifluoromethyl)-3-formylbenzoic acid)

• Product Name: 2,6-Bis(trifluoromethyl)-3-formylbenzoic acid
• CAS No: 1804889-28-8
• MF: C₁₀H₄F₆O₃
• MW: 286.127384185791
• CID: 4794112
• Update Time: 2023-08-17

2,6-Bis(trifluoromethyl)-3-formylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-formylbenzoic acid

• Inchi： 1S/C10H4F6O3/c11-9(12,13)5-2-1-4(3-17)7(10(14,15)16)6(5)8(18)19/h1-3H,(H,18,19)
• InChI Key： VUBMWMBWXWTXER-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC=C(C(F)(F)F)C=1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 2.7
• Topological Polar Surface Area: 54.4